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Compound of Interest

Compound Name: ML401

Cat. No.: B15608195 Get Quote

Application Notes and Protocols for ML401
Topic: Preparing ML401 Stock Solution and Working
Concentration
Audience: Researchers, scientists, and drug development professionals.

Introduction
ML401 is a potent and selective antagonist of the Epstein-Barr virus-induced G-protein coupled

receptor 2 (EBI2), also known as GPR183.[1][2][3] With an IC50 value of 1.03 nM, ML401
serves as a valuable chemical probe for studying the physiological and pathological roles of the

EBI2 signaling pathway.[1][3] EBI2 is involved in immune responses and inflammatory

processes, making ML401 a critical tool for research in these areas. These application notes

provide detailed protocols for the preparation of ML401 stock solutions and working

concentrations for both in vitro and in vivo experiments.

Chemical and Physical Properties of ML401
A summary of the key chemical and physical properties of ML401 is presented in Table 1.
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Property Value

Molecular Weight 419.74 g/mol [2][3]

Chemical Formula C₂₀H₂₀BrClN₂O[2][3]

CAS Number 1597489-14-9[2][3]

Appearance White solid[2]

Storage (Powder) -20°C for up to 3 years[2][3]

Solubility of ML401
The solubility of ML401 in various solvents is crucial for the preparation of stock and working

solutions. Table 2 provides a summary of its solubility. It is recommended to use fresh,

anhydrous DMSO for optimal dissolution, as moisture can reduce solubility.[3] Sonication may

aid in dissolving the compound.[2]

Solvent Maximum Solubility

Dimethyl Sulfoxide (DMSO) ≥ 10 mg/mL (≥ 23.82 mM)[2]

Dimethyl Sulfoxide (DMSO, fresh) 42 mg/mL (100.06 mM)[3]

Ethanol 4 mg/mL[3]

Water Insoluble[3]

In Vivo Formulation 1

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 1.04 mg/mL (≥ 2.48 mM)[1]

In Vivo Formulation 2

10% DMSO, 90% Corn Oil ≥ 1.04 mg/mL (≥ 2.48 mM)[1]
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Protocol 1: Preparation of ML401 Stock Solution (e.g., 10
mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of ML401 in DMSO.

Materials:

ML401 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of ML401: To prepare 1 mL of a 10 mM stock solution, use the

following calculation:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 419.74 g/mol x 1000 mg/g = 4.1974 mg

Weigh ML401: Carefully weigh out approximately 4.2 mg of ML401 powder and place it into

a sterile microcentrifuge tube.

Add Solvent: Add 1 mL of anhydrous DMSO to the tube containing the ML401 powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the compound is

completely dissolved. Gentle warming or sonication may be used to facilitate dissolution if

necessary.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[1][4] Store the aliquots at -80°C for up to one year or -20°C for up to one month.

[3][4]
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Stock Solution Preparation Workflow
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Add Anhydrous DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [preparing ML401 stock solution and working
concentration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608195#preparing-ml401-stock-solution-and-
working-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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